(4-(2-fluorophenyl)piperazin-1-yl)(2-(4-methoxyphenyl)-2H-tetrazol-5-yl)methanone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[2-(4-methoxyphenyl)tetrazol-5-yl]methanone
• InChI: InChI=1S/C19H19FN6O2/c1-28-15-8-6-14(7-9-15)26-22-18(21-23-26)19(27)25-12-10-24(11-13-25)17-5-3-2-4-16(17)20/h2-9H,10-13H2,1H3
• InChI Key: BENWQMPTRQKLMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2N=C(N=N2)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C19H19FN6O2
• Molecular Weight: 382.4 g/mol

Description

The compound (4-(2-fluorophenyl)piperazin-1-yl)(2-(4-methoxyphenyl)-2H-tetrazol-5-yl)methanone is a complex organic molecule. It has a molecular formula of C18H19FN2O2 and an average mass of 314.354 Da.

Synthesis Analysis

The synthesis of piperazine derivatives, which this compound is a part of, can be achieved through several methods. These include the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Future Directions

Piperazine derivatives, including this compound, have a wide range of biological and pharmaceutical activity. They are employed in drugs for various disease states and have potential treatments for Parkinson’s and Alzheimer’s disease. Therefore, the future research directions could involve exploring its potential uses in pharmaceutical applications.